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Compound of Interest

Compound Name: Araprofen

CAS No.: 15250-13-2

Cat. No.: B097896

Get Quote

This guide provides a comprehensive technical overview of the safety and toxicity profile of

Carprofen, a non-steroidal anti-inflammatory drug (NSAID). Designed for researchers,

scientists, and drug development professionals, this document synthesizes preclinical and

clinical data to offer field-proven insights into the safe and effective use of this compound.

Introduction
Carprofen, chemically known as (±)-6-chloro-α-methyl-9H-carbazole-2-acetic acid, is a member

of the propionic acid class of NSAIDs.[1][2] It possesses analgesic, anti-inflammatory, and

antipyretic properties.[2][3] While previously used in human medicine, it is now primarily utilized

in veterinary medicine to manage pain and inflammation associated with osteoarthritis and to

control postoperative pain in animals, particularly dogs.[1][2][4]

Carprofen exists as a racemic mixture of (S)-(+)- and (R)-(-)-enantiomers, with the S-(+)-isomer

being the more pharmacologically active component.[5][6] Its therapeutic effects are primarily

attributed to the inhibition of cyclooxygenase (COX) enzymes, which are crucial in the

synthesis of prostaglandins.[2][3] Carprofen exhibits a degree of selectivity for COX-2 over

COX-1, which is thought to contribute to its gastrointestinal safety profile compared to less
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selective NSAIDs.[3][7] The specificity for COX-2 versus COX-1 can, however, vary between

species.[3]

This guide will delve into the extensive safety and toxicity studies that have defined the

therapeutic window and risk profile of Carprofen.

Non-Clinical Safety and Toxicity
A robust portfolio of non-clinical studies has been conducted to characterize the toxicological

profile of Carprofen in various laboratory animal species. These studies are fundamental to

understanding the potential target organs for toxicity and to establish safe dosage regimens.

Acute Toxicity
Acute toxicity studies are designed to assess the effects of a single, high dose of a substance.

For Carprofen, these studies have demonstrated a low potential for acute toxicity.[5][6] The

median lethal dose (LD50) has been established in rodents, providing a quantitative measure

of its acute toxicity.

Species
Route of

Administration
LD50 Reference

Mouse Oral 282 mg/kg [5][6]

Rat Oral 149 mg/kg [5][6]

Repeated-Dose Toxicity
Chronic exposure to Carprofen has been evaluated in several oral repeated-dose toxicity

studies, primarily in rats and dogs. These studies are critical for identifying potential cumulative

toxicity and for determining the No-Observed-Adverse-Effect Level (NOAEL), which is the

highest dose at which no adverse effects are observed.

In a 2-year oral toxicity study in rats, a NOEL of 1 mg/kg bw/day was established.[6] At this

dose, the rats tolerated carprofen well.[6] Higher doses of 3 mg/kg/day resulted in a slight

increase in intestinal ulceration or peritonitis, and at 10 mg/kg/day, there were increases in
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mortality and more severe intestinal effects.[5][6] In a six-month study in rats, doses up to 5

mg/kg bw/day were well-tolerated.[6]

In dogs, oral doses of 2 and 7 mg/kg bw/day for up to a year were well-tolerated with no

significant gross or histological changes.[6]

Genotoxicity and Carcinogenicity
A comprehensive battery of genotoxicity tests was conducted to assess the potential of

Carprofen to induce genetic mutations or chromosomal damage. These tests, including

bacterial gene mutation assays, in vitro mammalian cell gene mutation assays, in vitro

clastogenicity tests, and in vivo tests, have uniformly yielded negative results.[5][6]

Long-term carcinogenicity studies have also been performed. An 80-week oral carcinogenicity

study in mice and a 2-year oral toxicity study in rats did not reveal any carcinogenic potential

for Carprofen.[5][6]

Reproductive and Developmental Toxicity
Segment I (fertility and early embryonic development), Segment II (embryo-fetal development),

and Segment III (pre- and postnatal development) reproductive toxicity studies have been

conducted in multiple laboratory species.[5] The results of these studies indicated no

teratogenic or fetotoxic effects of Carprofen.[5][6] In some instances, increased pup mortality

was observed, but this was considered secondary to maternal toxicity.[5]

Clinical Safety in Target Species
The clinical safety of Carprofen has been extensively evaluated in target animal species, most

notably in dogs for the management of osteoarthritis and postoperative pain.

Adverse Effects
As with other NSAIDs, the most frequently reported adverse effects of Carprofen involve the

gastrointestinal tract.[8] These can range from mild and transient signs to more severe

complications.

Commonly Reported Adverse Effects in Dogs:
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Gastrointestinal: Vomiting, diarrhea, decreased appetite, constipation, melena (dark, tarry

stools), and gastrointestinal ulceration.[3][9][10]

Hepatic: Inappetence, vomiting, jaundice, and elevations in liver enzymes.[3][9] An

idiosyncratic acute hepatopathy has been reported, though it is rare.[11] Labrador Retrievers

appear to be disproportionately represented in reports of hepatic toxicity.[3]

Renal: Increased water consumption, increased urination, and, in severe cases, acute

kidney injury.[3][9]

Neurologic: Ataxia, paresis, seizures, and disorientation have been reported.[3]

Dermatologic: Skin changes such as redness, scabs, or scratching.[1][10]

It is crucial for veterinarians to advise owners to monitor for these signs and to discontinue the

medication and seek veterinary attention if they are observed.[3]

Long-Term Safety
Studies have evaluated the long-term safety of Carprofen administration in dogs with

osteoarthritis. In one study, dogs receiving carprofen orally for two months showed transient

decreases in serum protein and albumin at four weeks, which resolved by eight weeks.[12] This

was hypothesized to be due to altered gastrointestinal mucosal permeability, as no signs of

renal or hepatic toxicity were observed.[12] The study concluded that carprofen appeared to be

well-tolerated over a two-month period.[12] Another study evaluating the use of carprofen for

four months in osteoarthritic dogs found the treatment to be safe, with no detrimental effects on

hematological, renal, or hepatic parameters.[13][14]

Human Safety
Carprofen was previously marketed for human use for over a decade at dosages ranging from

150 to 600 mg per day.[2][5] During its time in human medicine, it was generally well-tolerated.

[5][6] The most common adverse effects reported in humans were mild and transient, primarily

consisting of gastrointestinal discomfort, pain, and nausea, with an incidence similar to that of

aspirin and other NSAIDs.[5][6] Carprofen was withdrawn from the human market for

commercial reasons, not due to safety concerns.[5][6]
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Pharmacokinetics and Metabolism
Understanding the pharmacokinetic profile of Carprofen is essential for its safe and effective

use.

Absorption, Distribution, Metabolism, and Excretion
(ADME)

Absorption: Carprofen is rapidly and almost completely absorbed after oral administration in

dogs, with a bioavailability of over 90%.[2][7] Peak plasma concentrations are typically

reached within 1 to 3 hours.[3][7]

Distribution: It is highly bound to plasma proteins (over 99%) and has a small volume of

distribution.[2][3][5]

Metabolism: Carprofen is metabolized in the liver, primarily through conjugation and

oxidation.[5]

Excretion: The route of excretion varies by species. In dogs, rats, and cattle, excretion is

predominantly fecal via biliary secretion, while in horses, it is mainly urinary.[5][6] The mean

terminal half-life in dogs is approximately 8 hours.[1][3]

The following diagram illustrates the general metabolic pathway of Carprofen.

Carprofen Oxidized and
Conjugated Metabolites

Hepatic Metabolism
(Oxidation, Glucuronidation) Excretion

(Fecal/Urinary)

Click to download full resolution via product page

Caption: General metabolic pathway of Carprofen.

Experimental Protocols
The following provides a generalized workflow for a non-clinical repeated-dose oral toxicity

study, a cornerstone in the safety assessment of pharmaceuticals like Carprofen.
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Protocol: 90-Day Repeated-Dose Oral Toxicity Study in Rodents (Rat)

Animal Selection: Use a sufficient number of healthy, young adult rats (e.g., Sprague-Dawley

or Wistar), randomized into treatment and control groups.

Dose Formulation: Prepare stable formulations of Carprofen in a suitable vehicle (e.g., 0.5%

methylcellulose).

Dose Administration: Administer the test substance or vehicle daily by oral gavage for 90

consecutive days. Include a control group and at least three dose levels (low, mid, high).

Clinical Observations: Conduct and record detailed clinical observations at least once daily.

Body Weight and Food Consumption: Measure and record body weights and food

consumption weekly.

Clinical Pathology: Collect blood and urine samples for hematology, clinical chemistry, and

urinalysis at pre-determined intervals (e.g., pre-test, and at termination).

Necropsy and Histopathology: At the end of the study, perform a full necropsy on all animals.

Collect and preserve specified organs and tissues for histopathological examination.

Data Analysis: Analyze all data for statistical significance and toxicological relevance.

Determine the NOAEL.
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Caption: Workflow for a 90-day repeated-dose oral toxicity study.

Conclusion
The safety and toxicity profile of Carprofen has been well-characterized through a

comprehensive suite of non-clinical and clinical studies. It demonstrates a low potential for
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acute toxicity and is not genotoxic or carcinogenic. The primary target organs for toxicity are

the gastrointestinal tract, and to a lesser extent, the liver and kidneys, which is consistent with

the known effects of NSAIDs. While generally well-tolerated in target species, particularly dogs,

the potential for adverse effects necessitates careful monitoring by veterinarians and pet

owners. The extensive data available support its continued use in veterinary medicine for the

management of pain and inflammation when used according to approved labeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Foundational & Exploratory

Check Availability & Pricing
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